Cas no 2486-66-0 (2-Ethoxy-4-nitrobenzoic acid)

2-Ethoxy-4-nitrobenzoic acid Properties

Names and Identifiers

• 2-Ethoxy-4-nitrobenzoic acid
• 4-NITRO-2-ETHOXYBENZOIC ACID
• 2-Aethoxy-4-nitro-benzoesaeure
• 2-ethoxy-4-nitro-benzoic Acid
• Benzoic acid,2-ethoxy-4-nitro
• MFCD02683865
• CS-0313036
• L-ISOTHREONINEHCL
• F73292
• 2486-66-0
• 2-(Ethyloxy)-4-nitrobenzoic acid
• PS-10474
• BSIOETYGDXDWBR-UHFFFAOYSA-N
• AKOS015889413
• SCHEMBL97838
• J-015705
• Benzoic acid, 2-ethoxy-4-nitro-
• 2-Ethoxy-4-nitrobenzoic acid, 98%
• FT-0634316
• A817526
• DTXSID30371295
• Benzoic acid,2-ethoxy-4-nitro-
• AKOS009158792
• DB-046561
• +Expand

• MDL： MFCD02683865
• InChIKey： BSIOETYGDXDWBR-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO5/c1-2-15-8-5-6(10(13)14)3-4-7(8)9(11)12/h3-5H,2H2,1H3,(H,11,12)
• SMILES： CCOC1=C(C=CC(=C1)[N+](=O)[O-])C(=O)O

Computed Properties

• Exact Mass: 211.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 211.048
• Heavy Atom Count: 15
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 92.4A^2

Experimental Properties

• LogP: 2.21490
• PSA: 92.35000
• Refractive Index: 1.575
• Boiling Point: 395.9°C at 760 mmHg
• Melting Point: 148-151 °C (lit.)
• Flash Point: 193.3°C
• Color/Form: Grayish yellow powder
• Solubility: Insoluble
• Density: 1.368

2-Ethoxy-4-nitrobenzoic acid Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： Irritant

2-Ethoxy-4-nitrobenzoic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%